Cas no 7641-77-2 (Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl-)

Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl- structure
7641-77-2 structure
Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl-
7641-77-2
C12H18
162.27132
563488
24278

Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl- Properties

Names and Identifiers

    • Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl-
    • 1,2,3,4,5,6-HEXAMETHYLBICYCLO[2.2.0]HEXA-2,5-DIENE
    • Hexamethyldewarbenzene
    • 1,2,3,4,5,6-Hexamethylbicyclo(2,2,0)hexa-2,5-diene
    • 2-Butin hexamethyl-dewar-benzol [German]
    • BICYCLO(2.2.0)HEXA-2,5-DIENE,HEXAMETHYL
    • Dewar benzene,hexamethyl
    • EINECS 231-576-3
    • hexamethyl(Dewar benzene) radical
    • Hexamethyl-bicyclo(2.2.0)hexa-2,5-dien [German]
    • hexamethylbicyclo[2.2.0]diene
    • hexamethylbicyclo<2.2.0>hexa-2,5-diene
    • Hexamethyl Dewar benzene
    • BICYCLO(2.2.0)HEXA-2,5-DIENE, HEXAMETHYL-
    • Bicyclo[2.2.0]hexa-2,5-diene, 1,2,3,4,5,6-hexamethyl-
    • Dewar benzene, hexamethyl-
    • 7641-77-2
    • Hexamethylbicyclo[2.2.0]hexa-2,5-diene
    • RVNQQZMIWZPGNA-UHFFFAOYSA-N
    • DTXSID50227240
    • Hexamethyldewarbenzene, 97%
    • Hexamethyl-bicyclo(2.2.0)hexa-2,5-dien
    • InChI=1/C12H18/c1-7-8(2)12(6)10(4)9(3)11(7,12)5/h1-6H
    • NS00037783
    • hexamethyl-dewar-benzene
    • 2-Butin hexamethyl-dewar-benzol
    • +Expand
    • RVNQQZMIWZPGNA-UHFFFAOYSA-N
    • InChI=1S/C12H18/c1-7-8(2)12(6)10(4)9(3)11(7,12)5/h1-6H3
    • CC1=C(C2(C1(C(=C2C)C)C)C)C

Computed Properties

  • 162.14100
  • 0
  • 0
  • 0
  • 162.140850574g/mol
  • 12
  • 268
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.3
  • nothing
  • 0
  • 0Ų

Experimental Properties

  • 3.69900
  • 0.00000
  • n20/D 1.448(lit.)
  • 60 °C20 mm Hg(lit.)
  • 7 °C(lit.)
  • 95 °F
  • Yellow transparent liquid
  • Not determined
  • 0.803 g/mL at 25 °C(lit.)

Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-257588-1 g
Hexamethyldewarbenzene,
7641-77-2
1g
¥1,993.00 2023-07-10

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